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Abstract

4-Hydroxy-o-toluic acid, also known as 4-hydroxy-2-methylbenzoic acid, is a phenolic acid
derivative of benzoic acid. While its isomeric counterpart, p-hydroxybenzoic acid, is well-
studied and utilized in various industries, 4-Hydroxy-o-toluic acid remains a compound with a
less defined biological and pharmacological profile. This technical guide provides a
comprehensive overview of the currently available information on 4-Hydroxy-o-toluic acid,
focusing on its fundamental chemical and physical properties, established identifiers, and
detailed synthesis protocols. This document aims to serve as a foundational resource for
researchers and professionals in drug development by consolidating the existing knowledge
and highlighting the significant gaps in the scientific literature regarding its potential therapeutic
applications and mechanisms of action.

Core Information and Chemical Properties

4-Hydroxy-o-toluic acid is a white solid organic compound. It is characterized by a benzene ring
substituted with a carboxyl group, a hydroxyl group, and a methyl group at positions 1, 4, and
2, respectively.

Quantitative Data Summary
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A summary of the key quantitative data for 4-Hydroxy-o-toluic acid is presented in Table 1 for

easy reference and comparison.

Property Value Source(s)
Molecular Formula CsHsOs3 [1112][3]
Molecular Weight 152.15 g/mol [1]
CAS Number 578-39-2 [11[3]
Melting Point 177-181 °C
4-hydroxy-2-methylbenzoic
IUPAC Name ) [1]
acid
InChl=1S/C8H803/c1-5-4-
InChl 6(9)2-3-7(5)8(10)11/h2- [1][2]
4,9H,1H3,(H,10,11)
BBMFSGOFUHEVNP-
InChlKey [2]
UHFFFAOYSA-N
SMILES CC1=C(C=CC(=C1)0)C(=0)0 [4]

Synonyms and Identifiers

4-Hydroxy-o-toluic acid is also known by several other names and is registered under various

chemical identifiers, as detailed in Table 2.

Type Identifier Source(s)
4-Hydroxy-2-methylbenzoic

Synonyms : o [11[5]
acid, 4,2-Cresotic acid

PubChem CID 68475 [1]

EC Number 209-422-1 [1]

UNII U4ANMG5AHS8R [3]
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Synthesis and Purification

The synthesis of 4-Hydroxy-o-toluic acid can be achieved through various chemical routes.
Below is a detailed experimental protocol for its synthesis from 4-methoxy-2-methylbenzoic
acid.

Experimental Protocol: Synthesis from 4-methoxy-2-
methylbenzoic acid

This protocol describes the demethylation of 4-methoxy-2-methylbenzoic acid to yield 4-
hydroxy-2-methylbenzoic acid.

Materials:

4-methoxy-2-methylbenzoic acid (2 mmol, 0.332 g)

Dichloromethane (DCM) (20 mL)

Boron tribromide (BBr3) (20 mmol, 5 g, 10 eq.)

0.1 M Hydrochloric acid (HCI) (20 mL)

Methanol

Argon gas

Procedure:

o Dissolve 4-methoxy-2-methylbenzoic acid in dichloromethane in a reaction vessel under an
argon atmosphere.

e Slowly add boron tribromide to the solution.

« Stir the reaction mixture at room temperature. Monitor the reaction progress using high-
performance liquid chromatography (HPLC) until the starting material is completely
consumed.
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e Upon completion, quench the reaction by adding 0.1 M hydrochloric acid to the reaction
mixture.

« Filter the mixture to remove any insoluble material.
o Separate the aqueous layer and concentrate it under reduced pressure.
o Dissolve the residue in methanol and then evaporate the solvent under reduced pressure.

o Repeat the methanol dissolution and evaporation step three times to ensure the removal of
impurities.

e The final product, 4-hydroxy-2-methylbenzoic acid, is obtained as a yellow solid (0.24 g,
80% yield).

Biological and Pharmacological Profile: A
Knowledge Gap

Despite its structural similarity to other biologically active phenolic acids, there is a significant
lack of specific data on the biological and pharmacological activities of 4-Hydroxy-o-toluic acid
in the current scientific literature. Most of the available research focuses on its isomer, p-
hydroxybenzoic acid, which has demonstrated a range of activities including antioxidant,
antimicrobial, and estrogenic effects.[6][7][8]

One study investigating the anti-inflammatory properties of compounds isolated from Myrsine
seguinii reported that o-, m-, and p-hydroxybenzoic acids did not exhibit notable anti-
inflammatory activity in their specific assay. In another study focused on the anaerobic
metabolism of m-cresol, 4-hydroxy-2-methylbenzoic acid was identified as a transient
intermediate, suggesting its involvement in microbial metabolic pathways.[9]

Due to the limited information on its interaction with biological systems, no specific signaling
pathways have been elucidated for 4-Hydroxy-o-toluic acid. Consequently, the creation of
diagrams for signaling pathways or detailed experimental workflows for biological assays is not
feasible at this time.

Safety and Toxicology
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The safety and toxicology profile of 4-Hydroxy-o-toluic acid is not as extensively studied as its
p-isomer. However, general GHS hazard statements for the compound include warnings for
being harmful if swallowed and causing serious eye damage.[1] For p-hydroxybenzoic acid,
toxicological studies have indicated low acute oral toxicity in rats and it is not considered
genotoxic.[6] It has been noted to be slightly irritating to the skin and moderately irritating to the
eyes.[10]

Applications and Future Directions

Currently, the primary application of 4-Hydroxy-o-toluic acid appears to be as a chemical
intermediate in organic synthesis. The lack of comprehensive biological data presents a clear
opportunity for future research. Investigating the potential anticancer, anti-inflammatory,
antimicrobial, and other pharmacological properties of this compound could unveil novel
therapeutic applications. In silico studies to predict potential biological targets could be a
valuable first step to guide future experimental work.

Conclusion

4-Hydroxy-o-toluic acid is a well-characterized compound in terms of its chemical and physical
properties, with established methods for its synthesis. However, a significant knowledge gap
exists regarding its biological activities and potential applications in drug development. This
technical guide consolidates the available information and underscores the need for further
research to explore the pharmacological profile of this molecule. Such studies are essential to
unlock its potential and to provide the scientific community with a more complete understanding
of this phenolic acid.

Diagrams

Due to the lack of specific information on signaling pathways or complex experimental
workflows involving 4-Hydroxy-o-toluic acid, no diagrams are provided in this guide. Future
research elucidating its mechanism of action will be necessary to develop such visualizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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